Cas no 1196153-47-5 (tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate)
1196153-47-5 structure
Product Name:tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
CAS No:1196153-47-5
MF:C8H11N3O4S
MW:245.255640268326
CID:2616571
PubChem ID:72210848
Update Time:2024-11-08
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate
- TERT-BUTYL 5-NITROTHIAZOL-2-YLCARBAMATE
- EN300-10825801
- tert-Butyl (5-nitrothiazol-2-yl)carbamate
- AB53490
- 1196153-47-5
- 1,1-Dimethylethyl N-(5-nitro-2-thiazolyl)carbamate
- CS-0432998
- Carbamic acid, N-(5-nitro-2-thiazolyl)-, 1,1-dimethylethyl ester
- DTXSID701227997
- F84020
-
- Inchi： 1S/C8H11N3O4S/c1-8(2,3)15-7(12)10-6-9-4-5(16-6)11(13)14/h4H,1-3H3,(H,9,10,12)
- InChI Key： RXMLVEWFOGGQOW-UHFFFAOYSA-N
- SMILES： S1C(=CN=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 245.04702701g/mol
- Monoisotopic Mass: 245.04702701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 125Ų
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10825801-0.05g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 95% | 0.05g |
$707.0 | 2023-10-28 | |
| Enamine | EN300-10825801-0.1g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 95% | 0.1g |
$741.0 | 2023-10-28 | |
| Enamine | EN300-10825801-0.25g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 95% | 0.25g |
$774.0 | 2023-10-28 | |
| Enamine | EN300-10825801-0.5g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 95% | 0.5g |
$809.0 | 2023-10-28 | |
| Enamine | EN300-10825801-1.0g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 1g |
$385.0 | 2023-05-25 | ||
| Enamine | EN300-10825801-2.5g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 95% | 2.5g |
$1650.0 | 2023-10-28 | |
| Enamine | EN300-10825801-5.0g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 5g |
$1115.0 | 2023-05-25 | ||
| Enamine | EN300-10825801-10.0g |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate |
1196153-47-5 | 10g |
$1654.0 | 2023-05-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1503668-100mg |
tert-Butyl (5-nitrothiazol-2-yl)carbamate |
1196153-47-5 | 97% | 100mg |
￥919.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1503668-250mg |
tert-Butyl (5-nitrothiazol-2-yl)carbamate |
1196153-47-5 | 97% | 250mg |
￥1731.00 | 2024-08-09 |
tert-butyl N-(5-nitro-1,3-thiazol-2-yl)carbamate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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